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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353 Get Quote

An In-depth Technical Guide to Direct Red 239

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties,

synthesis, and applications of the disazo dye, Direct Red 239. The information is intended for researchers,

scientists, and professionals in drug development and related fields who require detailed technical information on

this compound.

Chemical Structure and Identification
Direct Red 239 is a complex disazo dye characterized by the presence of two azo (-N=N-) groups, which are

responsible for its color. Its chemical structure is based on naphthalene sulfonic acid derivatives.

IUPAC Name: tetrasodium;4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(6-sulfonatonaphthalen-2-

yl)diazenyl]naphthalen-2-yl]carbamoylamino]-3-[(6-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-2-sulfonate[1][2]

CAS Number: 60202-35-9[3][4][5][6][7][8][9]

Molecular Formula: C₄₁H₂₄N₆Na₄O₁₅S₄[1][2]

Canonical SMILES:

C1=CC2=C(C(=C(C=C2C=C1NC(=O)NC3=CC4=CC(=C(C(=C4C=C3)O)N=NC5=CC6=C(C=C5)C=C(C=C6)S(=O)

(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC7=CC8=C(C=C7)C=C(C=C8)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].

[Na+][1]

Physicochemical Properties
A summary of the key physicochemical properties of Direct Red 239 is presented in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 1060.9 g/mol [2]

Appearance Red-brown powder [4][6][8][10][11][12]

Melting Point >300 °C [3][5][11][12]

Solubility

Soluble in water (yielding a yellow-

light red solution), N,N-

dimethylformamide (DMF), and

concentrated sulfuric acid (producing

a blue-ray red-purple solution).

Slightly soluble in ethanol and

chloroform. Insoluble in acetone and

butanol.

[3][5][8][10][11][12]

pH (in solution) 7.0 - 9.0 [13]

Light Fastness 5 [6][14]

Washing Fastness 3-4 [6]

Absorption Maximum (λmax)
Approximately 483.5 nm

(unmetallized)

Synthesis of Direct Red 239
The synthesis of Direct Red 239 is a multi-step process that primarily involves diazotization and azo coupling

reactions. A non-phosgene route has been developed for its production, which includes condensation,

diazotization, and coupling stages.

Experimental Protocol Overview:
While specific, detailed laboratory-scale protocols are not readily available in the public domain, the general

industrial synthesis can be outlined as follows:

Condensation: The initial step involves the condensation of precursor molecules. A key raw material is an

aromatic acid. This is dissolved in water, and the pH is adjusted with a base. The mixture is heated to facilitate

dissolution.

Diazotization: An aromatic amine precursor is treated with a source of nitrous acid (e.g., sodium nitrite in the

presence of a strong acid like hydrochloric acid) at a low temperature (typically 0-5 °C) to form a diazonium salt.

The temperature must be carefully controlled as diazonium salts are unstable at higher temperatures.

Azo Coupling: The diazonium salt solution is then slowly added to a solution of the coupling component (a

naphthol derivative) under alkaline conditions. The reaction mixture is kept cool to ensure the stability of the
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diazonium salt and to control the coupling reaction. The coupling reaction results in the formation of the azo

linkage and the precipitation of the dye.

Purification: The synthesized dye is then purified, typically by filtration, washing to remove unreacted starting

materials and by-products, and drying.

Logical Workflow for Synthesis:
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Raw Material Selection
(Aromatic Acid & Amine Precursors)

Condensation

Dissolution & pH Adjustment
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Direct Red 239

Aquatic Environment

Release from Industrial Effluents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Direct red 239 | 28706-25-4 | FD167623 | Biosynth [biosynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12366353?utm_src=pdf-body-img
https://www.benchchem.com/product/b12366353?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/339132007_Toxicity_and_color_reduction_of_a_textile_effluent_containing_reactive_red_239_dye_by_electron_beam_irradiation
https://www.biosynth.com/p/FD167623/28706-25-4-direct-red-239
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. iipseries.org [iipseries.org]

4. Direct Red 239|CAS No: 60202-35-9 - Direct dye [chinainterdyes.com]

5. worlddyevariety.com [worlddyevariety.com]

6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

7. C.I. Direct Red 239 | C41H24N6Na4O15S4 | CID 135853609 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. epa.gov [epa.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. CN102936422A - Production method for synthesizing red direct dye through non-phosgene method - Google
Patents [patents.google.com]

12. Practical considerations for conducting ecotoxicity test methods with manufactured nanomaterials: what
have we learnt so far? - PMC [pmc.ncbi.nlm.nih.gov]

13. enamine.net [enamine.net]

14. Direct Red 239 CAS#: 60202-35-9 [m.chemicalbook.com]

To cite this document: BenchChem. [Direct red 239 chemical structure and properties]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12366353#direct-red-239-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://iipseries.org/assets/docupload/rsl20242891B52D951C1B9.pdf
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.worlddyevariety.com/direct-dyes/direct-red-239.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2018_02_24!06_31_39_PM.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Red-239
https://www.epa.gov/sites/default/files/2015-08/documents/acute-freshwater-and-marine-wet-manual_2002.pdf
https://www.researchgate.net/publication/357724480_A_critical_review_on_the_treatment_of_dye-containing_wastewater_Ecotoxicological_and_health_concerns_of_textile_dyes_and_possible_remediation_approaches_for_environmental_safety
https://www.researchgate.net/figure/Structure-of-the-direct-red-dye_fig5_338961283
https://patents.google.com/patent/CN102936422A/en
https://patents.google.com/patent/CN102936422A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3325413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3325413/
https://enamine.net/public/biology-services/Acute-toxicity-LD50-study.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB4968119_EN.htm
https://www.benchchem.com/product/b12366353#direct-red-239-chemical-structure-and-properties
https://www.benchchem.com/product/b12366353#direct-red-239-chemical-structure-and-properties
https://www.benchchem.com/product/b12366353#direct-red-239-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12366353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

